Cas no 355001-08-0 (2-amino-6-ethyl-4,5,6,7-tetrahydrothieno2,3-cpyridine-3-carboxamide)

• Product Name: 2-amino-6-ethyl-4,5,6,7-tetrahydrothieno2,3-cpyridine-3-carboxamide
• CAS No: 355001-08-0
• MF: C₁₀H₁₅N₃OS
• MW: 225.31060051918
• MDL: MFCD01827706
• CID: 1074613
• PubChem ID: 614439
• Update Time: 2025-04-20

2-amino-6-ethyl-4,5,6,7-tetrahydrothieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-ethyl-4,5,6,7-tetrahydro-thieno[2,3-c]-pyridine-3-carboxylic acid amide
• AKOS000146137
• 355001-08-0
• BBL013705
• 2-amino-6-ethyl-4H,5H,7H-thieno[2,3-c]pyridine-3-carboxamide
• 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide #
• VS-03947
• MLS000570607
• TQR1062
• 2-Amino-6-ethyl-4,5,6,7-tetrahydro-thieno[2,3-c]pyridine-3-carboxylic acid amide
• SDCCGMLS-0064989.P001
• STK346847
• SCHEMBL4709539
• Thieno[2,3-c]pyridine-3-carboxamide, 4,5,6,7-tetrahydro-2-amino-6-ethyl-
• SMR000187231
• HMS2287A23
• Oprea1_309501
• 2-amino-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
• Oprea1_294773
• ALBB-008937
• 2-amino-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• DB-134631
• CHEMBL1604365
• SR-01000220396
• Cambridge id 5804096
• 2-Amino-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
• MFCD01827706
• SR-01000220396-1
• 2-amino-6-ethyl-4,5,6,7-tetrahydrothieno2,3-cpyridine-3-carboxamide

• MDL： MFCD01827706
• Inchi： 1S/C10H15N3OS/c1-2-13-4-3-6-7(5-13)15-10(12)8(6)9(11)14/h2-5,12H2,1H3,(H2,11,14)
• InChI Key： MENCBRBFRQNLGM-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CN(CC)CC2)N

Computed Properties

• Exact Mass: 225.09358328g/mol
• Monoisotopic Mass: 225.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 101Ų

2-amino-6-ethyl-4,5,6,7-tetrahydrothieno2,3-cpyridine-3-carboxamide Security Information

• HazardClass：IRRITANT